Ethyl 2-(2,6-dimethoxyphenyl)acrylate

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: ethyl 2-(2,6-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C13H16O4/c1-5-17-13(14)9(2)12-10(15-3)7-6-8-11(12)16-4/h6-8H,2,5H2,1,3-4H3
• InChI Key: PXRBXTMPZDXIML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C)C1=C(C=CC=C1OC)OC

Description

Ethyl 2-(2,6-dimethoxyphenyl)acrylate is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of methyltriphenylphosphonium bromide (61.1 g, 1.2 equiv) in THF (350 ml) at 0 C was added potassium bis(trimethylsilyl)amide (260 ml of a 15% solution in toluene, 1.2 equiv) and this mixture was stirred at 0 C for 15 min and at r.t. for 45 min. Then, a solution of the ketoester 16 (33.7 g, 141 mmol) in THF (70 ml) was added at 0 C and stirring was continued at r.t. for 1 h. The reaction was quenched by addition of a saturated solution of NH4Cl and ice. The product was extracted into i-PrOAc and the organics were dried over Na2SO4 and filtered through small pad of silica. Purification of the residue by filtration through a plug of silica (1.5 L) with EtOAc/hexane 10 and 15% yielded 26.92 g (81%) of 17 as a colorless oil.